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Compound of Interest

Compound Name: Lactic Acid

CAS No.: 598-82-3

Cat. No.: B3432576

Get Quote

Part 1: Executive Safety Directive
Lactic Acid (2-hydroxypropanoic acid) is often underestimated in the laboratory because it is a

biological metabolite found in food. However, in concentrated reagent forms (typically 85-90%),

it is a corrosive surfactant.[1][2] It adheres to skin and denatures proteins, capable of causing

irreversible eye damage (GHS Category 1).

The Core Philosophy of this Guide: Disposal is not merely "throwing away"; it is a chemical

reaction that you must engineer. We do not simply pour acids down the drain; we neutralize

them to non-hazardous salts (Sodium Lactate) compatible with municipal water treatment

systems, provided local regulations permit.

Immediate Hazard Profile
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Parameter Specification Critical Note

CAS Number 50-21-5

GHS Classification Skin Irrit. 2, Eye Dam. 1
Eye protection is non-

negotiable.

RCRA Status D002 (Corrosive)
Only hazardous if pH ≤ 2.[1][2]

[3][4][5]0.

Incompatibilities
Strong Oxidizers, Nitric Acid,

Hydrofluoric Acid

Can form unstable mixtures.[1]

[2]

pKa 3.86
Buffering capacity complicates

neutralization.[1][2]

Part 2: Pre-Disposal Decision Logic
Before initiating any procedure, you must classify the waste stream.[6] Lactic acid often exists

as a mixture. Use the following logic flow to determine the correct disposal path.
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START: Waste Assessment

Is the Lactic Acid mixed with
Heavy Metals, Solvents, or P-Listed Drugs?

Is Total Volume > 5 Liters?

No (Acid Only)

PATH A: Hazardous Waste Pickup
(Do Not Neutralize)

Yes (Co-contaminants)

Is Concentration > 10%?

No (Lab Scale) Yes (Bulk Waste)

Step 1: Dilution
(Reduce Viscosity & Heat Potential)

Yes (>10%)

Step 2: Neutralization
(Sodium Bicarbonate Protocol)

No (<10%)

PATH B: Sanitary Sewer Discharge
(Check Local POTW Limits)

If pH 6.0 - 9.0

Click to download full resolution via product page
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Figure 1: Decision matrix for determining whether to treat onsite or ship as hazardous waste.[1]

[2]

Part 3: Neutralization Protocol (The "Self-Validating"
Method)[2]
Objective: Convert corrosive Lactic Acid into Sodium Lactate (neutral salt) and Water.

Mechanism:

Why Sodium Bicarbonate?
While Sodium Hydroxide (NaOH) is faster, I recommend Sodium Bicarbonate (

) for manual neutralization.

Safety: NaOH is caustic; an accidental splash is dangerous. Bicarbonate is benign.

Control: NaOH can easily overshoot the pH to 12+ (making it a D002 caustic waste).

Bicarbonate naturally buffers around pH 8.0-8.5.

Visual Validation: The evolution of

bubbles serves as a visual indicator of the reaction progress. When bubbling stops,
neutralization is near completion.[1]

Reagents & Equipment[2][7][8]
Base: Sodium Bicarbonate (Solid powder or saturated slurry).[7]

Indicator: pH strips (Range 4-10) or calibrated pH meter.

Vessel: Polyethylene beaker (Glass is acceptable, but plastic reduces breakage risk during

exothermic heating).[1]

PPE: Nitrile gloves (0.11mm min thickness), Safety Goggles (ANSI Z87.1), Lab Coat.[1]

Step-by-Step Procedure
1. Calculation & Preparation (The "Stoichiometric Check")
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Do not skip this. You must estimate the heat and gas evolution.

Rule of Thumb: Neutralizing 100mL of 85% Lactic Acid requires roughly 100g of Sodium

Bicarbonate.

Scientific Basis:

100 mL Lactic Acid (85%)

1.13 moles.

Requires 1.13 moles

95g.

Result: The reaction is roughly 1:1 by mass.

2. Dilution (Heat Management)
Lactic acid is viscous and the neutralization is exothermic.

Add the Lactic Acid to an equal volume of cold water (1:1 ratio).

Why? This increases heat capacity and reduces viscosity, preventing "hot spots" where the

reaction could boil locally.

3. Gradual Neutralization[8]
Place the beaker in a sink or secondary containment tray.

Add Sodium Bicarbonate slowly (spatula-wise).

Observation: Vigorous foaming (

) will occur. Wait for foam to subside between additions.

Warning: Adding too fast will cause the vessel to overflow with foam.

4. Validation (The "Stop" Point)
Continue adding base until:
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Foaming ceases upon addition.

The solution becomes clear/translucent (Sodium Lactate is highly soluble).

Test: Dip a pH strip.

Target: pH 6.0 – 9.0.

Troubleshooting: If pH < 6, add more base.[1] If pH > 9, you used too much base (add a

drop of acid or dilute further).

5. Final Disposal
Once pH is confirmed between 6 and 9, flush the solution down the sanitary sewer with 20

volumes of tap water.

Note: Ensure your facility is connected to a Publicly Owned Treatment Works (POTW) and

not a septic system. Sodium Lactate is readily biodegradable and feeds biological treatment

stages in POTWs.

Part 4: Hazardous Waste Pickup (Path A)
If you identified contaminants (heavy metals, P-listed drugs) or possess >5 Liters, you must

label for pickup.[1][2]

Container: Use the original shipping container or a chemically compatible HDPE drum.

Labeling:

Must read "HAZARDOUS WASTE".

Chemical Name: "Lactic Acid Solution".

Hazard Class: "Corrosive".[3][4][9]

Codes: D002 (if pH

2).[3][4]
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Storage: Store in a secondary containment bin designated for "Acids". Do not store with

Cyanides or Sulfides (risk of toxic gas generation).

Part 5: Emergency Contingencies
Scenario Immediate Action Scientific Rationale

Skin Contact
Flush with water for 15 mins.[1]

[2][8][10]

Lactic acid is sticky; prolonged

flushing is needed to remove

the viscous layer.

Eye Contact
Flush for 15 mins; hold eyelids

open.[1][2][10]

Corrosive damage to the

cornea can occur in <30

seconds.

Spill (>1L)

Dike with absorbent pillows.[1]

[2] Neutralize spill in situ with

Bicarbonate.

Prevent spread to floor drains

before pH is corrected.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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